Cas no 2172273-90-2 (2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}pyrrolidin-3-yl)acetic acid)

• Product Name: 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}pyrrolidin-3-yl)acetic acid
• CAS No: 2172273-90-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6601423
• PubChem ID: 165813077
• Update Time: 2025-06-10

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}pyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}pyrrolidin-3-yl)acetic acid
• 2-(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}pyrrolidin-3-yl)acetic acid
• 2172273-90-2
• EN300-1494969

• Inchi： 1S/C27H30N2O5/c30-24(29-13-10-18(16-29)14-25(31)32)15-27(11-5-12-27)28-26(33)34-17-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,18,23H,5,10-17H2,(H,28,33)(H,31,32)
• InChI Key： DIJDTLUGLPTAIF-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}pyrrolidin-3-yl)acetic acid

Introduction to 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}pyrrolidin-3-yl)acetic acid (CAS No. 2172273-90-2)

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}pyrrolidin-3-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172273-90-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core, a cyclobutylacetyl side chain, and a fluorinated aromatic group. The presence of these structural motifs not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The fluorene moiety in the molecular structure is particularly noteworthy, as fluorene derivatives are widely recognized for their stability, luminescence, and biological activity. In particular, the 9H-fluorene-9-ylmethoxycarbonyl group adds a layer of functional complexity, enabling further derivatization and modification. This feature makes the compound an attractive scaffold for designing novel therapeutic agents that can interact with biological targets in a highly specific manner.

The pyrrolidine ring is another critical component of this molecule, serving as a privileged scaffold in drug discovery. Pyrrolidine derivatives are known to exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The incorporation of the cyclobutylacetyl side chain further enhances the structural diversity of the compound, potentially influencing its pharmacokinetic properties and binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. The three-dimensional structure of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}pyrrolidin-3-yl)acetic acid has been scrutinized using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its conformational preferences and potential interactions with biological targets.

In the realm of drug discovery, the development of protease inhibitors has been a major focus due to their therapeutic potential in treating various diseases, including cancer and infectious disorders. The structural features of this compound make it a promising candidate for inhibiting specific proteases that play crucial roles in disease pathogenesis. For instance, the fluorene-based moiety could serve as a hinge-binding region, while the carboxylic acid group at the terminal end could interact with the active site of the target enzyme.

Moreover, the fluorinated aromatic ring in the molecule is known to enhance metabolic stability and improve oral bioavailability, which are critical factors for drug efficacy. The presence of multiple chiral centers also suggests that stereoisomers of this compound could exhibit different biological activities. Therefore, rigorous stereochemical analysis is essential to optimize its pharmacological properties.

The synthesis of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}pyrrolidin-3-yl)acetic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted side reactions.

From a medicinal chemistry perspective, this compound represents an excellent example of how structural diversity can be leveraged to develop novel therapeutics. The combination of fluorene derivatives, pyrrolidine scaffolds, and cyclobutylacetyl side chains creates a unique molecular entity with potential applications across multiple therapeutic areas. Ongoing research is focused on exploring its interactions with various biological targets and evaluating its efficacy in preclinical models.

The use of high-throughput screening (HTS) techniques has accelerated the process of identifying promising drug candidates from large libraries of compounds. By employing HTS platforms, researchers can rapidly assess the binding affinity and functional activity of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}pyrrolidin-3-y l)acetic acid towards relevant biological targets. This approach has already led to several breakthroughs in drug discovery and development.

In conclusion,2-(1-{2 - 1 - ({(9H-fluorene - 9 - ylmethoxycarbonyl } amino ) cyc lob ut ylac et y l } py r rol idin - 3 - y l ) ac et ic ac id (CAS No. 2172273 - 90 - 2) is a structurally complex and biologically potent compound with significant therapeutic implications. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing next-generation pharmaceuticals.